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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717

An In-depth Technical Guide to the Safety and Handling of Methyl Red Sodium Salt

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for all laboratory chemicals is paramount.
This guide provides an in-depth overview of the safety precautions, handling procedures, and
emergency responses related to Methyl Red sodium salt (CAS No. 845-10-3).

Chemical and Physical Properties

Methyl Red sodium salt is an azo dye commonly used as a pH indicator in various scientific

applications.[1][2] It is crucial to understand its physical and chemical properties to handle it
safely.
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Property Value Reference(s)
CAS Number 845-10-3 [3]

Molecular Formula C1s5H14N3NaO:2 [2][4]
Molecular Weight 291.28 g/mol [2][4]

Red-brown or orange
Appearance , [31141(5]
crystalline powder

Physical State Solid [3]

Melting Point ~180 °C (356 °F) [2][3]

N Soluble in water; slightly
Solubility _ [1][4][6]
soluble in ethanol

pH 4.2 (pink/red) to pH 6.2

pH Indicator Range [1][4][6]
(yellow)

Bulk Density ~360 kg/m 3 [7]

Stability Stable under normal conditions  [3][8]

Hazard Identification and Toxicology

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) and GHS
classifications, Methyl Red sodium salt is generally not considered a hazardous substance.[3]
[5] However, some sources indicate it may cause mild irritation to the skin and eyes upon
contact.[1][8] The toxicological properties have not been thoroughly investigated, and no
specific occupational exposure limits have been established.[3][9]

o Acute Effects: May be harmful if a large quantity is swallowed.[4] Direct eye contact may
cause transient discomfort and redness.[10]

o Chronic Effects: No long-term effects are expected based on available data.[8] It is not
classified as a carcinogen by IARC, NTP, or OSHA.[5]

Safe Handling and Storage
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Adherence to proper handling and storage protocols is essential to minimize exposure and
ensure laboratory safety.

Handling

o Ventilation: Always use in a well-ventilated area to avoid dust inhalation.[9][11]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side-shields or chemical goggles, gloves (Nitrile rubber recommended), and a lab coat.[5]
[12]

e Hygiene: Practice good industrial hygiene. Avoid contact with skin, eyes, and clothing.[3] Do
not eat, drink, or smoke in handling areas. Wash hands thoroughly after handling.[11][13]

o Dust Formation: Avoid creating dust. If dust formation is unavoidable, use respiratory
protection.[3][9]

Storage

o Conditions: Store in a cool, dry, and well-ventilated place.[3][8]
o Containers: Keep containers tightly closed to prevent moisture absorption.[5][8]

» Incompatibilities: Store away from strong oxidizing agents.[3][5][8]
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Diagram 1: Safe Handling Workflow for Methyl Red Sodium Salt
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Diagram 1: Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b147717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Emergency and First-Aid Procedures

In case of accidental exposure, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. If irritation persists, seek medical attention.[3][8]

o Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated
clothing. If irritation occurs, get medical attention.[8][12]

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[11][12]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Call a physician or poison control center immediately.[3][8]

Accidental Release and Disposal
Accidental Release Measures

In the event of a spill, follow a structured response protocol to ensure safety and proper
cleanup.

e Evacuate: Evacuate unnecessary personnel from the area.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[9][12]

o Clean-up: Use personal protective equipment. Sweep up the solid material, avoiding dust
generation, and shovel it into a suitable, labeled container for disposal.[3]

» Decontaminate: Wash the spill site after the material has been picked up.
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Diagram 2: Chemical Spill Response Protocol
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Diagram 2: Chemical Spill Response
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Disposal Considerations

Disposal of Methyl Red sodium salt waste must be conducted in accordance with all
applicable federal, state, and local environmental regulations.[13] Do not dispose of it down the
drain.[9] Place waste in a sealed, appropriate container for collection by a licensed disposal
company.[13]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the toxicological assessment of Methyl Red
sodium salt are not publicly available. Safety assessments are typically conducted by
manufacturers and are summarized in Safety Data Sheets (SDSs). The procedures outlined in
this guide, such as first-aid and spill response, are derived from consensus information
presented in these regulatory documents.

Stability and Reactivity
o Reactivity: The product is not reactive under normal conditions.[8]
o Chemical Stability: It is stable under recommended storage conditions.[3][8]

» Hazardous Reactions: Hazardous polymerization will not occur.[3] Violent reactions can
occur with strong oxidizing agents.[5][7]

» Conditions to Avoid: Avoid dust formation, excess heat, and contact with incompatible
materials.[3][9]

» Hazardous Decomposition Products: When heated to decomposition, it may emit toxic
fumes, including nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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